Cas no 2680530-71-4 (2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile)

• Product Name: 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile
• CAS No: 2680530-71-4
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• MDL: MFCD34183645
• CID: 5665179
• PubChem ID: 165914183
• Update Time: 2025-11-07

2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2680530-71-4
• 2-[3-fluoro-5-(2-methylpropyl)phenyl]acetonitrile
• EN300-27701971
• 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile

• MDL： MFCD34183645
• Inchi： 1S/C12H14FN/c1-9(2)5-11-6-10(3-4-14)7-12(13)8-11/h6-9H,3,5H2,1-2H3
• InChI Key： NZXQJWPGEGOCGE-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C=C(C=1)CC(C)C

Computed Properties

• Exact Mass: 191.111027613g/mol
• Monoisotopic Mass: 191.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile

2-3-Fluoro-5-(2-methylpropyl)phenylacetonitrile: A Comprehensive Overview

The compound 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile (CAS No. 2680530-71-4) is a chemically synthesized organic compound with a unique structure that combines fluorine atoms, an isobutyl group, and a nitrile functional group. This compound has garnered attention in various fields, including pharmaceutical research, agrochemical development, and materials science. Its structure, characterized by the presence of fluorine substituents and an isobutyl chain, contributes to its versatile properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The fluorine atoms in 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile play a crucial role in modulating the electronic environment of the molecule, making it a promising candidate for various biological assays. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents.

The synthesis of 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile involves a multi-step process that typically includes nucleophilic substitution reactions and fluorination techniques. The introduction of the isobutyl group at the 5-position of the phenyl ring enhances the molecule's lipophilicity, which is a desirable property for improving drug absorption. Advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process, ensuring higher yields and better purity.

In terms of applications, this compound has shown potential in agrochemicals, where its ability to interact with specific molecular targets could lead to novel pest control agents. Additionally, its nitrile group provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties. For instance, recent research has focused on converting the nitrile group into amide or ester functionalities to explore its utility in polymer chemistry and advanced materials.

From an environmental perspective, understanding the fate and behavior of 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile in natural systems is critical. Studies have indicated that its fluorinated nature may influence its persistence in soil and water systems. However, ongoing research aims to develop eco-friendly synthesis pathways and degradation mechanisms to mitigate any potential environmental impacts.

In conclusion, 2-3-fluoro-5-(2-methylpropyl)phenylacetonitrile (CAS No. 2680530-71-4) represents a valuable compound with diverse applications across multiple disciplines. Its unique structural features and promising biological properties make it a subject of continued interest for researchers worldwide. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is expected to unlock new possibilities in drug discovery and material innovation.